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Abstract
The Nuclear Receptor Binding SET Domain Protein 2 (NSD2), also known as MMSET or

WHSC1, is a histone methyltransferase that plays a critical role in chromatin regulation and

gene expression. Dysregulation of NSD2 is implicated in various developmental disorders and

malignancies, making it a compelling target for therapeutic intervention. This technical guide

provides a comprehensive overview of the NSD2 protein, detailing its structure, the function of

its constituent domains, and its involvement in key signaling pathways. Furthermore, this

document outlines established experimental protocols for studying NSD2, presents available

quantitative data, and visualizes its molecular interactions to facilitate a deeper understanding

for researchers and drug development professionals.

Introduction
NSD2 is a member of the nuclear receptor-binding SET domain (NSD) family of histone

methyltransferases, which also includes NSD1 and NSD3.[1] These enzymes are characterized

by the presence of a catalytic SET domain and are primarily responsible for the mono- and di-

methylation of histone H3 at lysine 36 (H3K36me1 and H3K36me2).[1] The methylation of

H3K36 is a key epigenetic mark associated with active transcription and the maintenance of

chromatin integrity. Aberrant NSD2 activity, often resulting from chromosomal translocations

such as t(4;14) in multiple myeloma or gain-of-function mutations, leads to global changes in
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H3K36 methylation, driving oncogenesis.[2] A comprehensive understanding of NSD2's

structure and function is paramount for the development of targeted therapies.

NSD2 Protein Architecture and Isoforms
The human NSD2 gene is located on chromosome 4p16.3 and encodes for several protein

isoforms through alternative splicing.[3][4] The two major isoforms are the full-length NSD2-

long (also known as MMSET-II) and a shorter form, NSD2-short (MMSET-I). A third transcript,

RE-IIBP, is initiated from an internal promoter.[4]

NSD2-long (MMSET-II): This is the full-length, 1365-amino acid protein that contains the

complete set of functional domains and possesses histone methyltransferase activity.[5]

NSD2-short (MMSET-I): This 647-amino acid isoform lacks the catalytic SET domain and

several other domains, containing only the initial PWWP and HMG domains.[5]

RE-IIBP: This isoform contains two PHD fingers, a PWWP domain, and a SET domain.[4]

The functional diversity of these isoforms is a critical consideration in NSD2 research.

Core Functional Domains of NSD2
The full-length NSD2 protein is a large, multi-domain protein. The precise amino acid

boundaries of these domains can vary slightly between different database entries and

experimental constructs. The following table summarizes the approximate locations of the key

domains.
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Domain
Approximate Amino Acid
Boundaries

Function

PWWP1 211 - 350

Binds to H3K36me2,

anchoring NSD2 to chromatin.

[6]

HMG-box 286 - 652

Interacts with the DNA-binding

domain of the androgen

receptor.[7]

PHD Fingers (5) Spanning ~700-900

Mediate protein-protein

interactions and recognize

histone modifications.

SET 941 - 1240

Catalytic domain responsible

for histone methyltransferase

activity.[2]

Post-SET C-terminal to SET domain Involved in catalytic regulation.

PWWP Domains
NSD2 contains two PWWP domains. The N-terminal PWWP1 domain is a "reader" domain that

specifically recognizes and binds to dimethylated H3K36 (H3K36me2).[8] This interaction is

crucial for stabilizing NSD2 at chromatin, allowing for the propagation of this histone mark.[8]

High Mobility Group (HMG) Box
The HMG-box domain is a DNA-binding motif that in NSD2 has been shown to interact with the

DNA-binding domain of the androgen receptor, contributing to its nuclear localization.[7]

Plant Homeodomain (PHD) Zinc Fingers
NSD2 possesses five PHD fingers, which are known to be involved in recognizing histone

modifications and mediating protein-protein interactions. These domains are critical for the

overall function and recruitment of NSD2 to specific genomic loci.

SET Domain
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The SET (Su(var)3-9, Enhancer-of-zeste, Trithorax) domain is the catalytic core of NSD2,

responsible for transferring a methyl group from the co-factor S-adenosyl-L-methionine (SAM)

to the lysine 36 of histone H3.[2] This domain is further subdivided into the pre-SET, SET, and

post-SET regions, which work in concert to regulate enzymatic activity.

Quantitative Data
Quantitative analysis of NSD2's biochemical properties is essential for understanding its

function and for the development of inhibitors.

Parameter Value Method

PWWP1 Domain Binding

Affinity

Kd for H3K36me2 91 nM
Surface Plasmon Resonance

(SPR)

SET Domain Enzymatic

Kinetics

Km (SAM) Data not readily available

Km (Histone H3 peptide) Data not readily available

kcat Data not readily available

Note: While the concepts of Km and kcat are central to enzyme kinetics, specific,

experimentally determined values for the NSD2 SET domain are not consistently reported in

publicly available literature.

Signaling Pathways Involving NSD2
NSD2 is a key player in several signaling pathways that are critical for cell proliferation,

survival, and DNA repair.

NF-κB Signaling Pathway
NSD2 acts as a coactivator for the NF-κB signaling pathway. It directly interacts with the

p65/RelA and p50 subunits of NF-κB.[9][10] This interaction facilitates the recruitment of NF-κB

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/srp0175
https://pubmed.ncbi.nlm.nih.gov/38889281/
https://www.uniprot.org/uniprotkb/A0A8I5ZU53/entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and the coactivator p300 to the promoters of target genes, leading to increased histone H3K36

methylation and acetylation, and subsequent gene activation.[10] This creates a positive

feedback loop, as some NF-κB target genes, like IL-6, can further stimulate NF-κB signaling.

[10]
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NSD2 in the NF-κB Signaling Pathway
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STAT3 Signaling Pathway
NSD2 can also promote tumor angiogenesis by methylating and activating STAT3. NSD2

directly methylates STAT3 at lysine 163, which in turn promotes the phosphorylation and

activation of the STAT3 pathway, leading to the expression of pro-angiogenic factors like

VEGFA.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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